Cas no 849475-89-4 (5,6-Dihydroxy-2-pyridin-2-YL-pyrimidine-4-carboxylic acid methyl ester)

• Product Name: 5,6-Dihydroxy-2-pyridin-2-YL-pyrimidine-4-carboxylic acid methyl ester
• CAS No: 849475-89-4
• MF: C₁₁H₉N₃O₄
• MW: 247.206862211227
• MDL: MFCD09701380
• CID: 1830252
• PubChem ID: 135446253
• Update Time: 2025-06-08

5,6-Dihydroxy-2-pyridin-2-YL-pyrimidine-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5,6-DIHYDROXY-2-PYRIDIN-2-YL-PYRIMIDINE-4-CARBOXYLIC ACID METHYL ESTER
• Methyl 5-hydroxy-6-oxo-2-(pyridin-2-yl)-1,6-dihydropyrimidine-4-carboxylate
• methyl 5,6-dioxo-2-(1H-pyridin-2-ylidene)pyrimidine-4-carboxylate
• BDBM50385511
• 3044AJ
• AK554556
• methyl 5-hydroxy-6-oxo-2-pyridin-2-yl-1H-pyrimidine-4-carboxylate
• METHYL 5,6-DIHYDROXY-2-(PYRIDIN-2-YL)PYRIMIDINE-4-CARBOXYLATE
• 2-(2-Pyridinyl)-5-hydroxy-6-oxo-1,6-dihydropyrimidine
• Methyl 1,6-dihydro-5-hydroxy-6-oxo-2-(2-pyridinyl)-4-pyrimidinecarboxylate (ACI)
• SB39011
• CHEMBL2040565
• DTXSID00696149
• Methyl5-hydroxy-6-oxo-2-(pyridin-2-yl)-1,6-dihydropyrimidine-4-carboxylate
• SCHEMBL13728189
• AKOS030632890
• DS-19638
• ZIB47589
• Methyl 5,6-dioxo-2-(pyridin-2(1H)-ylidene)-1,2,5,6-tetrahydropyrimidine-4-carboxylate
• Z3032754474
• 849475-89-4
• s11492
• DB-076177
• 5,6-Dihydroxy-2-pyridin-2-YL-pyrimidine-4-carboxylic acid methyl ester

• MDL： MFCD09701380
• Inchi： 1S/C11H9N3O4/c1-18-11(17)7-8(15)10(16)14-9(13-7)6-4-2-3-5-12-6/h2-5,15H,1H3,(H,13,14,16)
• InChI Key： NAFCOZLUUAJSNY-UHFFFAOYSA-N
• SMILES： O=C1C(O)=C(C(OC)=O)NC(C2C=CC=CN=2)=N1

Computed Properties

• Exact Mass: 247.05930578g/mol
• Monoisotopic Mass: 247.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• XLogP3: 0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 5,6-Dihydroxy-2-pyridin-2-YL-pyrimidine-4-carboxylic acid methyl ester

Comprehensive Analysis of 5,6-Dihydroxy-2-pyridin-2-YL-pyrimidine-4-carboxylic acid methyl ester (CAS No. 849475-89-4)

In the realm of pharmaceutical intermediates and fine chemicals, 5,6-Dihydroxy-2-pyridin-2-YL-pyrimidine-4-carboxylic acid methyl ester (CAS No. 849475-89-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience in research circles, belongs to the pyrimidine derivative family, which is widely recognized for its role in drug discovery and material science. The presence of both hydroxyl and carboxylic acid methyl ester functional groups in its structure makes it a versatile building block for synthesizing more complex molecules.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 5,6-Dihydroxy-2-pyridin-2-YL-pyrimidine-4-carboxylic acid methyl ester. Researchers are increasingly exploring its potential as a precursor for kinase inhibitors or antiviral agents, aligning with global demands for novel therapeutics. Its CAS No. 849475-89-4 serves as a critical identifier in databases such as PubChem and Reaxys, where scientists frequently search for structure-activity relationships (SAR) or synthetic pathways.

The synthesis of 5,6-Dihydroxy-2-pyridin-2-YL-pyrimidine-4-carboxylic acid methyl ester typically involves multi-step organic reactions, including condensation and esterification. Its pyridine-pyrimidine hybrid scaffold is particularly noteworthy, as similar frameworks appear in FDA-approved drugs targeting inflammatory diseases and metabolic disorders. This connection to high-impact therapeutic areas explains why queries like "pyrimidine derivatives in medicine" or "methyl ester applications in drug design" are surging in scientific search engines.

From a material science perspective, this compound’s conjugated system and hydrogen-bonding capabilities make it a candidate for organic electronics or supramolecular assemblies. Such applications resonate with the growing focus on sustainable materials, a topic dominating forums like ResearchGate and LinkedIn’s chemistry groups. Laboratories optimizing solvent-free synthesis or catalytic efficiency often reference CAS No. 849475-89-4 in their methodologies.

Quality control of 5,6-Dihydroxy-2-pyridin-2-YL-pyrimidine-4-carboxylic acid methyl ester relies heavily on advanced analytical techniques, including HPLC, NMR, and mass spectrometry. Purity thresholds (>98%) are critical for reproducibility in medicinal chemistry studies, another frequent search term among users. Suppliers emphasizing GMP-compliant production of this compound tend to rank higher in procurement platforms, reflecting industry priorities.

In summary, 5,6-Dihydroxy-2-pyridin-2-YL-pyrimidine-4-carboxylic acid methyl ester exemplifies how niche chemicals can bridge academic research and industrial innovation. Its CAS No. 849475-89-4 acts as a gateway to interdisciplinary collaborations, from computational chemistry (another hot topic) to scale-up process development. As the scientific community prioritizes molecular diversity and efficient synthesis, this compound’s relevance will likely expand further.